Cas no 2228204-01-9 (2-bromo-4-(1-hydroxyprop-2-en-1-yl)phenol)

• Product Name: 2-bromo-4-(1-hydroxyprop-2-en-1-yl)phenol
• CAS No: 2228204-01-9
• MF: C₉H₉BrO₂
• MW: 229.070562124252
• CID: 6423181
• PubChem ID: 165755947
• Update Time: 2025-05-19

2-bromo-4-(1-hydroxyprop-2-en-1-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-(1-hydroxyprop-2-en-1-yl)phenol
• 2228204-01-9
• EN300-1906304

• Inchi： 1S/C9H9BrO2/c1-2-8(11)6-3-4-9(12)7(10)5-6/h2-5,8,11-12H,1H2
• InChI Key： XVCVHVYDOXQCOJ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(C=C)O)O

Computed Properties

• Exact Mass: 227.97859g/mol
• Monoisotopic Mass: 227.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-bromo-4-(1-hydroxyprop-2-en-1-yl)phenol

Recent Advances in the Study of 2-bromo-4-(1-hydroxyprop-2-en-1-yl)phenol (CAS: 2228204-01-9)

In recent years, the compound 2-bromo-4-(1-hydroxyprop-2-en-1-yl)phenol (CAS: 2228204-01-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This phenolic derivative, characterized by its unique brominated and hydroxylated structure, has shown promising potential in various biomedical applications. The latest studies have focused on its synthesis, biological activity, and potential therapeutic uses, making it a compound of considerable interest to researchers and industry professionals alike.

One of the key areas of research has been the optimization of synthetic routes for 2-bromo-4-(1-hydroxyprop-2-en-1-yl)phenol. Recent publications have highlighted novel catalytic methods that improve yield and purity, addressing previous challenges in large-scale production. For instance, a 2023 study demonstrated the efficacy of palladium-catalyzed cross-coupling reactions in achieving high selectivity for the desired product. These advancements are critical for ensuring the compound's availability for further pharmacological testing and potential commercialization.

The biological activity of 2-bromo-4-(1-hydroxyprop-2-en-1-yl)phenol has also been a focal point of recent investigations. Preliminary in vitro studies have revealed its potent antimicrobial properties against a range of Gram-positive and Gram-negative bacteria, including drug-resistant strains. Additionally, its anti-inflammatory and antioxidant effects have been explored, with findings suggesting potential applications in treating chronic inflammatory diseases and oxidative stress-related conditions. These results underscore the compound's versatility and its potential as a multi-target therapeutic agent.

Further research has delved into the mechanistic underpinnings of 2-bromo-4-(1-hydroxyprop-2-en-1-yl)phenol's biological effects. Molecular docking studies and proteomic analyses have identified key protein targets, such as cyclooxygenase-2 (COX-2) and NADPH oxidase, which are implicated in its anti-inflammatory and antioxidant activities. These insights not only enhance our understanding of the compound's mode of action but also provide a foundation for the design of derivatives with improved efficacy and reduced side effects.

Despite these promising findings, challenges remain in the development of 2-bromo-4-(1-hydroxyprop-2-en-1-yl)phenol as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Recent efforts have focused on formulating the compound in nanoparticle-based delivery systems to enhance its pharmacokinetic profile, with encouraging results in animal models. These innovations highlight the ongoing efforts to translate laboratory findings into clinically viable treatments.

In conclusion, the latest research on 2-bromo-4-(1-hydroxyprop-2-en-1-yl)phenol (CAS: 2228204-01-9) underscores its significant potential in chemical biology and pharmaceutical applications. Advances in synthesis, biological activity, and mechanistic understanding have positioned this compound as a promising candidate for further development. Continued interdisciplinary collaboration and innovation will be essential to overcoming existing challenges and unlocking its full therapeutic potential.